Cas no 66928-81-2 ((1-methylazepan-2-yl)methyl diphenylacetate)

• Product name: (1-methylazepan-2-yl)methyl diphenylacetate
• CAS No: 66928-81-2
• MF: C₂₂H₂₇NO₂
• MW: 337.45528
• CID: 1714340
• PubChem ID: 48387

(1-methylazepan-2-yl)methyl diphenylacetate Chemical and Physical Properties

Names and Identifiers

• (1-methylazepan-2-yl)methyl diphenylacetate
• (1-methylazepan-2-yl)methyl 2,2-diphenylacetate
• 1H-Azepine-2-methanol, hexahydro-1-methyl-, diphenylacetate
• 1-Methylhexahydro-2-azepinylmethyl diphenylacetate
• 66928-81-2
• BRN 1490336
• DTXSID30985593
• ACETIC ACID, 2,2-DIPHENYL-, 1-METHYLHEXAHYDRO-1H-AZEPIN-2-YLMETHYL ESTER

• Inchi： InChI=1S/C22H27NO2/c1-23-16-10-4-9-15-20(23)17-25-22(24)21(18-11-5-2-6-12-18)19-13-7-3-8-14-19/h2-3,5-8,11-14,20-21H,4,9-10,15-17H2,1H3
• InChI Key： FYFTWKQHJBLPBQ-UHFFFAOYSA-N
• SMILES： CN1CCCCCC1COC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 337.20431
• Monoisotopic Mass: 337.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 4.7

Experimental Properties

• PSA: 29.54